Cas no 5393-85-1 (Isocyanic acid,(2,4-dioxo-1,3-uretidinediyl)bis(4-methyl-m-phenylene) ester (6CI,7CI,8CI))

• Product Name: Isocyanic acid,(2,4-dioxo-1,3-uretidinediyl)bis(4-methyl-m-phenylene) ester (6CI,7CI,8CI)
• CAS No: 5393-85-1
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 370239
• PubChem ID: 221058
• Update Time: 2025-04-19

Isocyanic acid,(2,4-dioxo-1,3-uretidinediyl)bis(4-methyl-m-phenylene) ester (6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Isocyanic acid,(2,4-dioxo-1,3-uretidinediyl)bis(4-methyl-m-phenylene) ester (6CI,7CI,8CI)
• 1,3-bis(5-isocyanato-2-methyl-phenyl)-1,3-diazetidine-2,4-dione
• 1,3-bis(5-isocyanato-2-methylphenyl)-1,3-diazetidine-2,4-dione
• 5393-85-1
• NSC-4812
• NSC 4812
• DTXSID80277910
• NSC4812

• Inchi： 1S/C18H12N4O4/c1-11-3-5-13(19-9-23)7-15(11)21-17(25)22(18(21)26)16-8-14(20-10-24)6-4-12(16)2/h3-8H,1-2H3
• InChI Key： WCUIIQMWKGRYPH-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=C(C=CC=2C)N=C=O)C(N1C1C=C(C=CC=1C)N=C=O)=O

Computed Properties

• Exact Mass: 348.08596
• Monoisotopic Mass: 348.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• PSA: 99.48